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Compound of Interest

Compound Name: Einecs 282-346-4

Cat. No.: B15188834

Chemical Identification: 2,5-dichloro-4-[[3-methyl-5-0x0-1-(4-sulfophenyl)-4H-pyrazol-4-
ylldiazenyl]benzenesulfonic acid compound with N,N'-diphenylguanidine (1:2)

CAS Number: 84176-80-7

This document provides essential guidance for the safe handling, operation, and disposal of
the complex organic salt identified by EINECS number 282-346-4. The substance is an azo
dye, and while a specific Safety Data Sheet (SDS) is not readily available, this guide
consolidates information from the known hazards of its components: a dichlorinated sulfonic
acid azo dye and N,N'-diphenylguanidine, to ensure the safety of laboratory personnel.

Hazard Identification and Summary

This substance should be handled as a hazardous chemical. The primary concerns are related
to potential carcinogenicity, skin and eye irritation, and environmental toxicity. Azo dyes,
particularly those containing chlorinated aromatic compounds, can be harmful. Some azo dyes
are known to be carcinogenic, and certain aromatic amines that could be released from them
are genotoxic.[1][2] The counter-ion, N,N'-diphenylguanidine, is harmful if swallowed, causes
skin irritation, and is toxic to aquatic life with long-lasting effects.[3]

Potential Health Effects:

» Carcinogenicity: Some azo dyes are classified as known or suspected carcinogens.[1][4]
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Skin and Eye Irritation: Direct contact may cause irritation.[3]

Sensitization: May cause allergic skin reactions.

Inhalation: May cause respiratory irritation.

Ingestion: Harmful if swallowed.[3]
Environmental Hazards:

» Toxic to aquatic organisms, with potential for long-term adverse effects in the aquatic
environment.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure. The following table summarizes the
recommended PPE for handling this substance.
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles should be worn at all
times. A face shield is required
when there is a risk of

splashing.[3]

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves for integrity before each
use and replace them

immediately if compromised.

Body Protection

Laboratory coat, chemical-
resistant apron, and full-length

pants

A lab coat should be worn at
all times. A chemical-resistant
apron should be worn over the
lab coat when handling larger
quantities or when there is a

risk of splashing.

Respiratory Protection

NIOSH-approved respirator

A respirator with an organic
vapor cartridge and a
particulate filter (P100) is
recommended, especially
when handling the powder
form or when engineering

controls are insufficient.[3]

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in good working

order.[3]

Safe Handling Practices:
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Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Emergency Procedures:

Exposure Type Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact . . . .

and lower eyelids occasionally. Seek immediate

medical attention.[3]

Immediately remove contaminated clothing and

) wash the affected area with soap and water for
Skin Contact . . L
at least 15 minutes. Seek medical attention if

irritation persists.[3]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[3]

Do NOT induce vomiting. Rinse mouth with

Ingestion . _ . _
water. Seek immediate medical attention.[3]

Disposal Plan

All waste generated from handling this substance must be treated as hazardous waste.

o Chemical Waste: Collect all waste containing the substance in a clearly labeled, sealed, and
appropriate hazardous waste container.
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o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
designated hazardous waste container.

» Disposal Method: Dispose of all hazardous waste through your institution's environmental
health and safety office, following all local, state, and federal regulations. Do not dispose of
this chemical down the drain.[3]

Experimental Workflow and PPE Selection

The following diagram illustrates the logical workflow for assessing risks and selecting the
appropriate level of personal protective equipment when working with EINECS 282-346-4.
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PPE Selection Workflow for Handling EINECS 282-346-4

Risk Assessment

Identify Hazards:

- Potential Carcinogen
- Skin/Eye Irritant
- Aquatic Toxicity

- Quantity Handled
- Dust/Aerosol Generation
- Splash Risk

Start: Handling EINECS 282-346-4

Assess Exposure Potential:

Low Risk High Risk (Spl

ash)

High Risk (Inhalation)

Baseline PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

PPE Selectio

Enhanced PPE:

n

- Face Shield
- Chemical Apron
- Butyl Rubber Gloves

Respiratory Protection:
- Fume Hood
- NIOSH-approved Respirator

Waste Disposal

Collect Hazardous Waste:
- Solid & Liquid Waste
- Contaminated PPE

Dispose via EHS Office

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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